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Compound of Interest

Compound Name: AK 275

Cat. No.: B1664478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the proper dissolution and storage of

Rapamycin (also known as Sirolimus) for use in research settings. Adherence to these

guidelines is crucial for ensuring the stability, and efficacy of the compound, thereby promoting

experimental reproducibility.

Quantitative Data Summary
The following tables summarize the key quantitative data for dissolving and storing Rapamycin.

Table 1: Physicochemical and Solubility Data for Rapamycin
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Parameter Value Reference(s)

Molecular Weight 914.17 g/mol [1]

Appearance Crystalline solid [2]

Solubility

DMSO ≥ 100 mg/mL (~109 mM) [1]

Ethanol ≥ 50 mg/mL [1][3]

Methanol 25 mg/mL [4][5]

Dimethylformamide (DMF) ~10 mg/mL [2]

Chloroform 5 mg/mL [4]

Water Very poorly soluble (~5-20 µM) [3]

Table 2: Recommended Storage Conditions for Rapamycin

Form
Solvent/Condit
ion

Temperature Duration Reference(s)

Powder

Desiccated,

protected from

light

-20°C Up to 3 years [1][2]

Stock Solution DMSO -20°C or -80°C Up to 3 months [1][6]

Ethanol -20°C
Stable for at

least 1 month
[7]

Aqueous

Solution
37°C

Prone to rapid

degradation; do

not store for

more than one

day

[3][7]
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Preparation of Rapamycin Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of Rapamycin in DMSO, a

commonly used solvent for this compound.

Materials:

Rapamycin powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated analytical balance

Procedure:

Calculate the required mass of Rapamycin: Based on its molecular weight of 914.17 g/mol ,

9.14 mg of Rapamycin is needed to prepare 1 mL of a 10 mM stock solution.[1]

Weighing: Carefully weigh the calculated amount of Rapamycin powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of sterile DMSO to the Rapamycin powder. For

example, add 1 mL of DMSO to 9.14 mg of Rapamycin.

Mixing: Vortex the solution thoroughly until the Rapamycin powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.[1]

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C.[1][6]

Preparation of Working Solutions
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Procedure:

Thawing: Thaw a single aliquot of the Rapamycin stock solution at room temperature.

Dilution: For cell culture experiments, dilute the stock solution to the final desired

concentration in pre-warmed cell culture medium. To ensure accurate pipetting for very low

working concentrations (in the nM range), it is recommended to perform an intermediate

dilution.[1]

Mixing: Gently mix the medium containing Rapamycin by swirling or inverting the tube to

ensure a homogenous solution before adding it to the cells.[1]

Vehicle Control: It is critical to include a vehicle control in your experiments, which consists

of treating a parallel set of cells with the same final concentration of the solvent (e.g., DMSO)

used to dissolve the Rapamycin. The final concentration of DMSO in the cell culture medium

should typically be kept below 0.5%.[1]

Mandatory Visualizations
mTOR Signaling Pathway
Rapamycin exerts its effects by inhibiting the mammalian target of rapamycin (mTOR), a

serine/threonine kinase that is a central regulator of cell growth, proliferation, and survival.[1]

Rapamycin forms a complex with the intracellular receptor FKBP12, which then binds to and

allosterically inhibits mTOR Complex 1 (mTORC1).[1]
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Caption: Simplified mTOR signaling pathway and the inhibitory action of Rapamycin.
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Experimental Workflow: Preparation and Use of
Rapamycin in Cell Culture
The following diagram illustrates a typical workflow for preparing and using Rapamycin in cell

culture experiments.
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Caption: Workflow for preparing and applying Rapamycin in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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